Cas no 312922-32-0 (Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate structure
312922-32-0 structure
Product Name:Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
CAS No:312922-32-0
MF:C12H11N3O4S2
MW:325.363439798355
MDL:MFCD02089352
CID:1446696
PubChem ID:2063923
Update Time:2025-04-20

Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
    • SBB002721
    • Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate
    • ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
    • ZERO/008122
    • ChemDiv1_017506
    • AC1M15D6
    • CTK6F7887
    • HMS636L16
    • SBB002721; Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate; ZERO/008122; ChemDiv1_017506; AC1M15D6; CTK6F7887; HMS636L16;
    • MFCD02089352
    • SR-01000597037-1
    • CS-0314931
    • Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
    • BS-3460
    • SR-01000597037
    • ethyl4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
    • STL131867
    • DTXSID50366380
    • BBL004985
    • Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-thiazole-5-carboxylate
    • AKOS002134302
    • ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
    • 312922-32-0
    • EU-0066563
    • Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
    • MDL: MFCD02089352
    • Inchi: 1S/C12H11N3O4S2/c1-2-19-11(16)9-10(13)14(12(20)21-9)7-3-5-8(6-4-7)15(17)18/h3-6H,2,13H2,1H3
    • InChI Key: KBRDKRWIWFVKGJ-UHFFFAOYSA-N
    • SMILES: S1C(N(C(=C1C(=O)OCC)N)C1C=CC(=CC=1)[N+](=O)[O-])=S

Computed Properties

  • Exact Mass: 325.01909819g/mol
  • Monoisotopic Mass: 325.01909819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E109745-50mg
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
312922-32-0
50mg
$ 170.00 2022-06-05
TRC
E109745-100mg
Ethyl 4-amino-3-(4-nitrophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
312922-32-0
100mg
$ 280.00 2022-06-05
abcr
AB237604-500 mg
Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; .
312922-32-0
500MG
€335.50 2023-02-05
abcr
AB237604-1 g
Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; .
312922-32-0
1g
€678.60 2023-04-27
abcr
AB237604-1g
Ethyl 4-amino-2,3-dihydro-3-(4-nitrophenyl)-2-thioxo-1,3-thiazole-5-carboxylate; .
312922-32-0
1g
€663.70 2024-06-09
A2B Chem LLC
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ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
312922-32-0 >90%
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A2B Chem LLC
AI87063-5mg
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
312922-32-0 >90%
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A2B Chem LLC
AI87063-10mg
ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
312922-32-0 >90%
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A2B Chem LLC
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ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
312922-32-0 >90%
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$390.00 2024-04-20
A2B Chem LLC
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ethyl 4-amino-3-(4-nitrophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
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